AH 11110 Hydrochloride

• CAS No.: 179388-65-9
• Product Name: AH 11110 Hydrochloride
• Molecular Formula: C21H27ClN2O2
• Molecular Weight: 374.9 g/mol
• IUPAC Name: 4-imino-1-(2-phenylphenoxy)-4-piperidin-1-ylbutan-2-ol;hydrochloride
• Standard InChI: InChI=1S/C21H26N2O2.ClH/c22-21(23-13-7-2-8-14-23)15-18(24)16-25-20-12-6-5-11-19(20)17-9-3-1-4-10-17;/h1,3-6,9-12,18,22,24H,2,7-8,13-16H2;1H
• Standard InChIKey: WWHGFIXWBLHHQB-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=N)CC(COC2=CC=CC=C2C3=CC=CC=C3)O.Cl
• Canonical SMILES: C1CCN(CC1)C(=N)CC(COC2=CC=CC=C2C3=CC=CC=C3)O.Cl
• Appearance: Solid powder
• Description: AH 11110 is a bioactive chemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(biphenyl-2-yloxy)-4-imino-4-piperidin-1-yl-butan-2-ol; AH 11110A; AH-11110A; AH11110A
• Reference: 1: Albuquerque D, Kottoor J, Hammo M. Endodontic and clinical considerations in the management of variable anatomy in mandibular premolars: a literature review. Biomed Res Int. 2014;2014:512574. doi: 10.1155/2014/512574. Review. PubMed PMID: 24895584; PubMed Central PMCID: PMC4034431.; 2: Hur SS, del Álamo JC, Park JS, Li YS, Nguyen HA, Teng D, Wang KC, Flores L, Alonso-Latorre B, Lasheras JC, Chien S. Roles of cell confluency and fluid shear in 3-dimensional intracellular forces in endothelial cells. Proc Natl Acad Sci U S A. 2012 Jul 10;109(28):11110-5. doi: 10.1073/pnas.1207326109. PubMed PMID: 22665785; PubMed Central PMCID: PMC3396533.; 3: Roepman P, de Jager A, Groot Koerkamp MJ, Kummer JA, Slootweg PJ, Holstege FC. Maintenance of head and neck tumor gene expression profiles upon lymph node metastasis. Cancer Res. 2006 Dec 1;66(23):11110-4. PubMed PMID: 17145852.; 4: Patel KD, Zimmerman GA, Prescott SM, McIntyre TM. Novel leukocyte agonists are released by endothelial cells exposed to peroxide. J Biol Chem. 1992 Jul 25;267(21):15168-75. PubMed PMID: 1321830.; 5: Berezkin DP, Vagner RI, Mizaushev KhA. [Possibilities of increasing the number of patients with lung cancer undergoing radical treatment]. Vopr Onkol. 1985;31(4):37-41. Russian. PubMed PMID: 2408379.
• PubChem Compound: 9907616
• Last Modified: Nov 11 2021